
Cytembena (Sodium cis-β-4-methoxybenzoyl-β-
bromoacrylate): A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cytembena

Cat. No.: B1669690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cytembena (sodium cis-β-4-methoxybenzoyl-β-bromoacrylate) is a cytostatic agent that has

been investigated for its antineoplastic properties. Its mechanism of action is centered on the

direct inhibition of DNA synthesis, a critical process for the proliferation of cancer cells. This

technical guide provides a comprehensive overview of the chemical and physical properties,

mechanism of action, toxicology, and key experimental findings related to Cytembena. The

information is intended to serve as a resource for researchers and professionals involved in

drug development and cancer research.

Chemical and Physical Properties
Cytembena is a white to off-white crystalline powder. Its fundamental chemical and physical

characteristics are summarized in the table below.
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Property Value Reference

Chemical Name

Sodium cis-β-4-

methoxybenzoyl-β-

bromoacrylate

PubChem

Molecular Formula C₁₁H₈BrNaO₄ PubChem

Molecular Weight 307.07 g/mol PubChem

Appearance White to off-white powder [1]

Melting Point 260-263 °C (decomposes)
Not explicitly found in search

results

Solubility Soluble in water [1]

CAS Number 21739-91-3 PubChem

Mechanism of Action and Biological Effects
Cytembena's primary mechanism of action is the direct inhibition of the DNA replication

complex, leading to a cessation of DNA synthesis and subsequent cell cycle arrest.[2]

Inhibition of DNA Synthesis
Studies utilizing a permeable eukaryotic cell system have demonstrated that Cytembena
directly inhibits replicative DNA synthesis.[2] This system allows for the study of agents that

affect the DNA replication machinery without the confounding factors of cellular uptake and

precursor metabolism. The experimental evidence indicates that Cytembena does not require

metabolic activation to exert its inhibitory effect on DNA replication.[2]

Effects on the Cell Cycle
Cytembena has been shown to significantly alter cell cycle kinetics. In HeLa cells, treatment

with Cytembena leads to a dose-dependent inhibition of growth and a notable accumulation of

cells in the G2/M phase of the cell cycle, with a corresponding decrease in the proportion of

cells in the G0/G1 phase.[3] At concentrations of 5 x 10⁻⁵ M and 7.5 x 10⁻⁵ M, this G2/M block

was found to be irreversible.[3]
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The following diagram illustrates the logical relationship of Cytembena's effect on the cell

cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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